Cas no 313968-07-9 (3-(2-benzoyl-4-bromophenyl)carbamoylpropanoic acid)

• Product Name: 3-(2-benzoyl-4-bromophenyl)carbamoylpropanoic acid
• CAS No: 313968-07-9
• MF: C₁₇H₁₄BrNO₄
• MW: 376.201364040375
• CID: 6406964
• PubChem ID: 1104760
• Update Time: 2025-10-22

3-(2-benzoyl-4-bromophenyl)carbamoylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-benzoyl-4-bromophenyl)carbamoylpropanoic acid
• 313968-07-9
• 4-(2-benzoyl-4-bromoanilino)-4-oxobutanoic acid
• 4-((2-benzoyl-4-bromophenyl)amino)-4-oxobutanoic acid
• AB00093591-01
• SMR000272786
• Cambridge id 5688645
• CHEMBL1333557
• Z56890985
• BRD-K92696503-001-01-9
• CBKinase1_000512
• CBKinase1_012912
• Oprea1_140091
• HMS2746I05
• 3-[(2-BENZOYL-4-BROMOPHENYL)CARBAMOYL]PROPANOIC ACID
• N-(2-Benzoyl-4-bromo-phenyl)-succinamic acid
• F0133-0005
• Oprea1_293508
• AKOS000669334
• MLS000713305
• 4-[(2-BENZOYL-4-BROMOPHENYL)AMINO]-4-OXOBUTANOIC ACID
• IFLAB-BB F0133-0005
• Butanoic acid, 4-[(2-benzoyl-4-bromophenyl)amino]-4-oxo-

• Inchi： 1S/C17H14BrNO4/c18-12-6-7-14(19-15(20)8-9-16(21)22)13(10-12)17(23)11-4-2-1-3-5-11/h1-7,10H,8-9H2,(H,19,20)(H,21,22)
• InChI Key： VQUZAZZFWIUWMG-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCC(NC1=CC=C(Br)C=C1C(=O)C1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 375.01062g/mol
• Monoisotopic Mass: 375.01062g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 83.5Ų

Additional information on 3-(2-benzoyl-4-bromophenyl)carbamoylpropanoic acid

Introduction to 3-(2-benzoyl-4-bromophenylcarbamoylpropanoic acid) and Its Significance in Modern Chemical Biology

3-(2-benzoyl-4-bromophenylcarbamoylpropanoic acid), identified by its CAS number 313968-07-9, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex aromatic and carbamoyl functional groups, has garnered attention due to its potential applications in drug discovery and molecular recognition. The structural features of this compound, particularly the presence of a benzoyl group and a bromine substituent on a phenyl ring, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for further derivatization and investigation.

The synthesis and characterization of 3-(2-benzoyl-4-bromophenylcarbamoylpropanoic acid) involve meticulous attention to detail, ensuring that the desired product is obtained with high purity and yield. Advanced synthetic techniques, such as multi-step organic reactions and purification methods like column chromatography, are employed to achieve the desired molecular structure. The presence of the bromine atom on the phenyl ring not only enhances the compound's reactivity but also opens up possibilities for further functionalization, allowing researchers to tailor its properties for specific applications.

In recent years, there has been growing interest in the development of novel compounds that can interact with biological targets in a highly specific manner. 3-(2-benzoyl-4-bromophenylcarbamoylpropanoic acid) has been explored as a potential lead compound in the design of inhibitors for various enzymatic targets. Its benzoyl group can serve as a pharmacophore, interacting with specific residues in the active site of enzymes, while the carbamoylpropanoic acid moiety provides additional binding interactions. This dual functionality makes it an attractive candidate for developing small-molecule drugs that can modulate biological pathways.

One of the most compelling aspects of 3-(2-benzoyl-4-bromophenylcarbamoylpropanoic acid) is its potential application in the development of probes for biochemical studies. The compound's ability to undergo selective reactions with nucleophiles allows researchers to label it with various tags or reporters, enabling the visualization and tracking of biological processes in real-time. This has significant implications for understanding complex biological systems and for developing diagnostic tools that can aid in disease detection and monitoring.

The bromine substituent on the phenyl ring also makes 3-(2-benzoyl-4-bromophenylcarbamoylpropanoic acid) a valuable intermediate in cross-coupling reactions, such as Suzuki-Miyaura coupling. These reactions are widely used in organic synthesis to construct complex molecular architectures from simpler precursors. By leveraging these reactions, researchers can introduce additional functional groups or link this compound to other molecules, expanding its utility in drug discovery and material science.

In conclusion, 3-(2-benzoyl-4-bromophenylcarbamoylpropanoic acid) is a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for developing new drugs, probes, and materials. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding of biological systems and developing innovative therapeutic strategies.